Cas no 1171715-36-8 (2-(benzylsulfanyl)-6-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(benzylsulfanyl)-6-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-3,4-dihydropyrimidin-4-one
• CAS No: 1171715-36-8
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 6237317
• PubChem ID: 135896080
• Update Time: 2025-07-09

2-(benzylsulfanyl)-6-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-6-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-3,4-dihydropyrimidin-4-one
• 1171715-36-8
• 2-benzylsulfanyl-4-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-1H-pyrimidin-6-one
• SR-01000922662-1
• F5485-0089
• AKOS024510049
• 2-(benzylthio)-6-(2-(indolin-1-yl)-2-oxoethyl)pyrimidin-4(3H)-one
• SR-01000922662

• Inchi： 1S/C21H19N3O2S/c25-19-12-17(22-21(23-19)27-14-15-6-2-1-3-7-15)13-20(26)24-11-10-16-8-4-5-9-18(16)24/h1-9,12H,10-11,13-14H2,(H,22,23,25)
• InChI Key： VLPDJZKVYCZBRN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1NC(C=C(CC(N2C3C=CC=CC=3CC2)=O)N=1)=O

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2-(benzylsulfanyl)-6-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-3,4-dihydropyrimidin-4-one

Compound CAS No. 117171-36-8: A Comprehensive Overview

The compound with CAS No. 117171-36-8, also known as 2-(benzylsulfanyl)-6-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives and pyrimidine analogs, both of which are well-known for their diverse biological activities and potential therapeutic applications.

Indole derivatives have been extensively studied due to their ability to modulate various cellular pathways and target key enzymes involved in disease progression. The presence of the indole moiety in this compound suggests potential anti-inflammatory, antioxidant, or even anticancer properties. Recent studies have highlighted the role of indole-containing compounds in modulating the activity of histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer development.

The pyrimidine ring in this molecule adds another layer of complexity and functionality. Pyrimidine analogs are often associated with antiviral and anticancer activities due to their ability to inhibit viral replication or interfere with DNA synthesis. The dihydro structure of the pyrimidine ring in this compound may confer additional stability or bioavailability, making it a promising candidate for drug development.

One of the most intriguing aspects of this compound is its benzylsulfanyl group, which is known to enhance the solubility and bioavailability of drugs. Sulfanyl groups also play a role in modulating the redox state within cells, potentially influencing oxidative stress-related diseases such as neurodegenerative disorders or cardiovascular diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various therapeutic targets. For instance, molecular docking studies have revealed potential interactions with kinase enzymes, suggesting its role in kinase inhibition—a critical mechanism for treating cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the indole moiety requires careful control over reaction conditions to ensure high yields and purity. Researchers have explored various strategies, including Suzuki coupling reactions and Stille cross-couplings, to optimize the synthesis pathway.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate absorption and distribution properties in preclinical models. Its half-life and metabolic profile are currently under investigation, with a focus on identifying key metabolites and assessing their potential toxicity.

The potential applications of CAS No. 117171-36-8 span across multiple therapeutic areas. Its ability to inhibit key enzymes involved in inflammation suggests its utility in treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its anticancer properties make it a candidate for developing targeted therapies against solid tumors or hematological malignancies.

As research progresses, there is growing interest in exploring the combination therapy potential of this compound with other drugs. Synergistic effects observed in preclinical models suggest that it could enhance the efficacy of existing treatments while reducing adverse effects.

In conclusion, CAS No. 117171-36-8 represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features and functional groups make it a valuable addition to the arsenal of compounds being investigated for novel drug development.